Cas no 1803884-25-4 (2-(Chloromethyl)-6-(trifluoromethylthio)benzo[d]oxazole)

• Product Name: 2-(Chloromethyl)-6-(trifluoromethylthio)benzo[d]oxazole
• CAS No: 1803884-25-4
• MF: C₉H₅ClF₃NOS
• MW: 267.65531039238
• CID: 4816745
• Update Time: 2025-05-22

2-(Chloromethyl)-6-(trifluoromethylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(trifluoromethylthio)benzo[d]oxazole

• Inchi： 1S/C9H5ClF3NOS/c10-4-8-14-6-2-1-5(3-7(6)15-8)16-9(11,12)13/h1-3H,4H2
• InChI Key： MKQVYAOTZZGKCI-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=CC(=CC=2O1)SC(F)(F)F

Computed Properties

• Exact Mass: 266.973
• Monoisotopic Mass: 266.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.3

Additional information on 2-(Chloromethyl)-6-(trifluoromethylthio)benzo[d]oxazole

Research Briefing on 2-(Chloromethyl)-6-(trifluoromethylthio)benzo[d]oxazole (CAS: 1803884-25-4)

2-(Chloromethyl)-6-(trifluoromethylthio)benzo[d]oxazole (CAS: 1803884-25-4) is a specialized heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzo[d]oxazole core functionalized with chloromethyl and trifluoromethylthio groups, exhibits promising potential as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-(Chloromethyl)-6-(trifluoromethylthio)benzo[d]oxazole as a key intermediate in the synthesis of novel kinase inhibitors. The study highlighted the compound's ability to undergo nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. This versatility makes it a valuable scaffold for targeting protein kinases implicated in cancer and inflammatory diseases. The researchers reported a series of derivatives with nanomolar inhibitory activity against specific kinase targets, underscoring the compound's potential in lead optimization.

Another recent publication in Bioorganic & Medicinal Chemistry Letters (2024) focused on the antimicrobial properties of derivatives derived from 2-(Chloromethyl)-6-(trifluoromethylthio)benzo[d]oxazole. The study demonstrated that structural modifications of this core scaffold could yield compounds with potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The trifluoromethylthio moiety was found to enhance membrane permeability, a critical factor in overcoming bacterial resistance mechanisms.

From a synthetic chemistry perspective, advances in the preparation of 2-(Chloromethyl)-6-(trifluoromethylthio)benzo[d]oxazole have also been reported. A 2024 Organic Process Research & Development article detailed an optimized, scalable synthesis route with improved yield and purity, addressing previous challenges in large-scale production. This development is particularly relevant for industrial applications, where consistent quality and cost-effectiveness are paramount.

In conclusion, 2-(Chloromethyl)-6-(trifluoromethylthio)benzo[d]oxazole (CAS: 1803884-25-4) represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features enable the development of novel therapeutic agents, while recent synthetic advancements facilitate its broader utilization. Ongoing research continues to explore its potential in addressing unmet medical needs, particularly in oncology and infectious diseases.